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Compound of Interest

Compound Name: 1-Benzylpiperidin-3-ol

Cat. No.: B057625 Get Quote

An In-Depth Technical Guide to the Role of 1-Benzylpiperidin-3-ol as a Pharmaceutical

Intermediate

Introduction: The Strategic Importance of a Versatile
Scaffold
In the landscape of modern drug discovery and development, the efficiency of synthesizing

complex molecular architectures is paramount. Pharmaceutical intermediates are the

foundational building blocks upon which active pharmaceutical ingredients (APIs) are

constructed. Among these, 1-Benzylpiperidin-3-ol has emerged as a particularly valuable and

versatile scaffold. Its structure, which features a piperidine ring, a benzyl protecting group, and

a reactive hydroxyl group, offers a trifecta of chemical functionality that medicinal chemists can

strategically exploit.

This guide provides a technical overview of 1-benzylpiperidin-3-ol, delving into its synthesis,

physicochemical properties, and its critical role in the development of a range of therapeutics.

We will explore the causality behind its synthetic routes and its application in creating

sophisticated drug molecules, providing field-proven insights for researchers, scientists, and

drug development professionals.
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1-Benzylpiperidin-3-ol is an organic compound belonging to the piperidinol family. The core of

its utility lies in its distinct structural features: the piperidine ring, a common motif in centrally

active drugs; a benzyl group on the nitrogen, which serves as a robust protecting group that

can be removed in later synthetic steps; and a hydroxyl group at the 3-position, providing a key

handle for further functionalization. The molecule is chiral, with the carbon bearing the hydroxyl

group being a stereocenter. This is of particular importance in modern pharmacology, where

the stereospecificity of a drug is often critical to its efficacy and safety.

Table 1: Physicochemical Properties of 1-Benzylpiperidin-3-ol

Property Value Source(s)

CAS Number 14813-01-5

Molecular Formula C₁₂H₁₇NO

Molecular Weight 191.27 g/mol

Appearance Colorless to light

To cite this document: BenchChem. [Role of 1-Benzylpiperidin-3-ol as a pharmaceutical
intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057625#role-of-1-benzylpiperidin-3-ol-as-a-
pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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